Cas no 126463-85-2 (methyl 4-acetamido-5-chloro-2-methoxy-3-nitrobenzoate)

• Product Name: methyl 4-acetamido-5-chloro-2-methoxy-3-nitrobenzoate
• CAS No: 126463-85-2
• MF: C₁₁H₁₁ClN₂O₆
• MW: 302.667842149735
• CID: 2126752
• PubChem ID: 10402690
• Update Time: 2025-10-20

methyl 4-acetamido-5-chloro-2-methoxy-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-acetamido-5-chloro-2-methoxy-3-nitrobenzoate
• 126463-85-2
• SCHEMBL1116032
• DB-343356
• AKOS027446865
• 4-Acetylamino-5-chloro-2-methoxy-3-nitro-benzoic Acid Methyl Ester
• DTXSID60439377
• 4-(Acetylamino)-5-chloro-2-methoxy-3-nitrobenzoic Acid Methyl Ester
• 4-Acetylamino-5-chloro-2-methoxy-3-nitrobenzoic acid methyl ester
• Benzoic acid, 4-(acetylamino)-5-chloro-2-methoxy-3-nitro-, methyl ester
• MKTWSLYICULVNP-UHFFFAOYSA-N
• methyl 4-(acetylamino)-5-chloro-2-methoxy-3-nitrobenzoate

• Inchi： 1S/C11H11ClN2O6/c1-5(15)13-8-7(12)4-6(11(16)20-3)10(19-2)9(8)14(17)18/h4H,1-3H3,(H,13,15)
• InChI Key： MKTWSLYICULVNP-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)OC)=C(C(=C1NC(C)=O)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 302.0305638Da
• Monoisotopic Mass: 302.0305638Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 110Ų

Additional information on methyl 4-acetamido-5-chloro-2-methoxy-3-nitrobenzoate

Research Brief on Methyl 4-Acetamido-5-Chloro-2-Methoxy-3-Nitrobenzoate (CAS: 126463-85-2): Recent Advances and Applications

Methyl 4-acetamido-5-chloro-2-methoxy-3-nitrobenzoate (CAS: 126463-85-2) is a chemically synthesized intermediate with significant relevance in pharmaceutical and agrochemical research. Recent studies have highlighted its utility as a key building block in the synthesis of bioactive compounds, particularly in the development of novel antimicrobial and anticancer agents. This research brief consolidates the latest findings on this compound, focusing on its synthetic pathways, biological activities, and potential applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry explored the role of methyl 4-acetamido-5-chloro-2-methoxy-3-nitrobenzoate as a precursor in the synthesis of quinoline derivatives with potent antibacterial properties. The researchers employed a multi-step synthetic route, starting with the nitration of a substituted benzoate ester, followed by selective functionalization. The resulting quinoline analogs demonstrated broad-spectrum activity against drug-resistant bacterial strains, including MRSA and ESBL-producing E. coli, with MIC values ranging from 0.5 to 4 µg/mL.

In the field of oncology, a recent patent application (WO2023056121) disclosed the use of this compound in the preparation of kinase inhibitors targeting the PI3K/AKT/mTOR pathway. Structural modifications at the 4-acetamido and 3-nitro positions were found to significantly enhance binding affinity to PI3Kδ, with IC₅₀ values below 10 nM in biochemical assays. These findings suggest potential applications in hematologic malignancies and solid tumors where this pathway is frequently dysregulated.

Analytical characterization of methyl 4-acetamido-5-chloro-2-methoxy-3-nitrobenzoate has also seen advancements. A 2024 study in Analytical Chemistry reported a novel HPLC-MS method for quantifying trace impurities in batches of this intermediate, achieving a detection limit of 0.01% for related substances. This development addresses growing regulatory requirements for pharmaceutical intermediates and ensures batch-to-batch consistency in industrial-scale production.

From a synthetic chemistry perspective, recent work has focused on greener production methods. A team at ETH Zürich developed a continuous-flow process that reduces solvent use by 70% compared to traditional batch synthesis while maintaining yields above 85%. This innovation, published in Green Chemistry (2024), aligns with the pharmaceutical industry's push toward sustainable manufacturing practices for key intermediates like 126463-85-2.

Looking forward, the unique substitution pattern of methyl 4-acetamido-5-chloro-2-methoxy-3-nitrobenzoate continues to attract attention for structure-activity relationship studies. Its nitro and chloro groups provide handles for further derivatization, while the methoxy and acetamido moieties contribute to pharmacokinetic properties. Ongoing research is exploring its incorporation into PROTACs (proteolysis targeting chimeras) and other targeted protein degradation platforms, potentially expanding its applications beyond traditional small-molecule drug discovery.